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Compound of Interest

Compound Name: m-Cresol Purple

Cat. No.: B1664126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

meta-Cresol Purple (m-Cresol Purple), a vital pH indicator dye. This document is intended to

be a critical resource for researchers, scientists, and professionals in drug development who

utilize m-Cresol Purple in their work.

Introduction to m-Cresol Purple
Meta-Cresol Purple, also known as m-cresolsulfonphthalein, is a triarylmethane dye widely

used as a pH indicator in various chemical and biological applications.[1] Its utility stems from

its distinct color changes at two different pH ranges, making it a versatile tool for pH

determination.[1] Understanding its solubility in different solvent systems is paramount for its

effective application, particularly in spectrophotometric pH measurements, where the precise

concentration of the dye is crucial.[2][3]
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Property Value

Chemical Formula C₂₁H₁₈O₅S

Molar Mass 382.43 g/mol

Appearance Green crystalline powder

pKa₁ 1.51 (at 25°C)

pKa₂ 8.32 (at 25°C)

pH Indicator Range 1 pH 1.2 (Red) to 2.8 (Yellow)

pH Indicator Range 2 pH 7.4 (Yellow) to 9.0 (Purple)

Solubility Profile of m-Cresol Purple
The solubility of m-Cresol Purple is a critical factor for its practical application. While

comprehensive quantitative data across a wide range of solvents is not readily available in

published literature, a qualitative and semi-quantitative understanding has been established

through various studies and chemical reference materials.

Qualitative Solubility
m-Cresol Purple is generally characterized as being sparingly soluble in water and ethanol. Its

solubility is notably enhanced in alkaline solutions and in certain organic solvents.

Water: Very slightly soluble in neutral water.[4] Its solubility in aqueous solutions is highly

dependent on the pH.

Ethanol: Very slightly soluble.

Methanol: Soluble.

Aqueous Alkaline Solutions (e.g., Sodium Hydroxide): Soluble. The deprotonation of the

phenolic hydroxyl groups in an alkaline environment increases the polarity of the molecule,

thereby enhancing its solubility in water.

Preparation of m-Cresol Purple Solutions
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In practice, stock solutions of m-Cresol Purple for pH measurements are typically prepared by

dissolving the dye in a slightly alkaline aqueous solution or a mixed solvent system.

Table 1: Summary of m-Cresol Purple Solution Preparation Methods

Solvent System
Preparation
Method

Resulting
Concentration

Reference

20% Ethanol in Water

Dissolve 0.04 g of m-

Cresol Purple in 100

ml of 20% ethanol.

0.4 g/L

0.1 M NaOH and

Water

Dissolve 0.04 g of m-

Cresol Purple in 1.05

ml of 0.1 M NaOH and

dilute to 100 ml with

water.

0.4 g/L

0.01 M NaOH and

Water

Dissolve 0.1 g of m-

Cresol Purple in 13

mL of 0.01 M sodium

hydroxide and dilute

to 100 mL with water.

1 g/L

0.05N NaOH, 95%

Ethanol, and Water

Weigh 40 mg of m-

cresol purple and

dissolve in a mixture

of 2.08 ml of 0.05N

NaOH solution and

20.00 ml of 95%

ethanol, then dilute to

100.00 ml with

distilled water.

~0.4 g/L

Experimental Protocol for Determining Solubility
While specific quantitative solubility data for m-Cresol Purple is scarce, a general

experimental protocol can be employed to determine its solubility in various solvents. The
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following method is adapted from established principles of solubility determination for organic

compounds.

Materials
m-Cresol Purple (analytical grade)

Selected solvents (e.g., water, ethanol, methanol, acetone, etc.)

Analytical balance

Vortex mixer

Thermostatic shaker bath

Spectrophotometer

Centrifuge

Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solutions:

Add an excess amount of m-Cresol Purple to a known volume of the solvent in a sealed

container.

Place the container in a thermostatic shaker bath set to a constant temperature (e.g.,

25°C) to ensure equilibrium is reached.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure saturation.

Separation of Undissolved Solute:

After the equilibration period, allow the solution to stand undisturbed in the thermostatic

bath for several hours to allow the excess solid to settle.

Carefully centrifuge the saturated solution to pellet any remaining undissolved solid.
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Quantification of Dissolved Solute:

Withdraw a precise aliquot of the clear supernatant.

Dilute the aliquot with a suitable solvent to a concentration that falls within the linear range

of a spectrophotometric calibration curve. The choice of dilution solvent should ensure the

m-Cresol Purple is fully dissolved and stable.

Measure the absorbance of the diluted solution at the wavelength of maximum

absorbance (λmax) for m-Cresol Purple in that solvent.

Determine the concentration of m-Cresol Purple in the diluted sample using a pre-

established calibration curve of known concentrations versus absorbance.

Calculate the original concentration in the saturated solution, accounting for the dilution

factor. The solubility is typically expressed in g/L or mol/L.

Logical Workflow for Spectrophotometric pH
Measurement
The primary application of m-Cresol Purple in research is for the high-precision

spectrophotometric measurement of pH, particularly in seawater. The following diagram

illustrates the logical workflow for this process.
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Workflow for Spectrophotometric pH Measurement using m-Cresol Purple

Preparation

Measurement

Calculation

Prepare purified m-Cresol Purple stock solution

Add a precise volume of m-Cresol Purple stock to the sample

Collect and thermostat sample to a known temperature

Measure blank absorbance of the sample at λ1 and λ2

Measure sample absorbance at λ1 (434 nm) and λ2 (578 nm)

Calculate the absorbance ratio (R = Aλ2 / Aλ1)

Calculate pH using the absorbance ratio and known constants (pKa, molar absorptivity ratios)

Final pH Value

Click to download full resolution via product page

Caption: Spectrophotometric pH measurement workflow.
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Conclusion
This technical guide has summarized the available information on the solubility of m-Cresol
Purple, highlighting its dependence on the solvent and pH. While a comprehensive quantitative

dataset is not currently available, the provided qualitative data and the general experimental

protocol for solubility determination offer a solid foundation for researchers. The logical

workflow for spectrophotometric pH measurement further illustrates the practical application of

this important indicator dye. For highly accurate and reproducible results, it is recommended

that researchers purify commercially available m-Cresol Purple to remove impurities that can

affect spectrophotometric pH measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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